1-(3-Bromophenyl)-2-(methylsulfanyl)ethan-1-one

• Molecular Formula: C9H9BrOS
• Molecular Weight: 245.14 g/mol
• IUPAC Name: 1-(3-bromophenyl)-2-methylsulfanylethanone
• InChI: InChI=1S/C9H9BrOS/c1-12-6-9(11)7-3-2-4-8(10)5-7/h2-5H,6H2,1H3
• InChI Key: VLZKPMDERIPPPR-UHFFFAOYSA-N
• Canonical SMILES: CSCC(=O)C1=CC(=CC=C1)Br

Description

1-(3-Bromophenyl)-2-(methylsulfanyl)ethan-1-one is a brominated aryl ketone derivative featuring a methylsulfanyl (-SMe) substituent at the β-position. This compound is structurally characterized by a 3-bromophenyl group attached to a ketone moiety and a sulfur-containing alkyl chain. Its synthesis typically involves bromination of acetophenone derivatives followed by thiolation or sulfanyl group introduction . The bromine atom at the meta position of the phenyl ring imparts electron-withdrawing effects, while the methylsulfanyl group contributes weak electron-donating properties via resonance, influencing reactivity and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method involves the use of 1,3-dibromo-5,5-dimethylhydantoin (DBH) as a bromine source and oxidant in a one-pot synthesis . This method is advantageous due to its high yield and environmentally friendly conditions.

Industrial Production Methods: Industrial production methods for this compound often involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Bromophenyl)-2-(methylsulfanyl)ethan-1-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide or potassium thiocyanate.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohols.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

1-(3-Bromophenyl)-2-(methylsulfanyl)ethan-1-one has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is used in studies involving enzyme inhibition and protein interactions.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Bromophenyl)-2-(methylsulfanyl)ethan-1-one involves its interaction with molecular targets such as enzymes and receptors. The bromine atom and methylsulfanyl group contribute to its binding affinity and specificity. The compound can modulate biological pathways by inhibiting or activating specific enzymes, leading to various physiological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Effects on Electronic Properties

• 1-(3-Bromo-4-methoxyphenyl)-2-chloroethan-1-one (CAS: 3114-09-8) :

  • The 4-methoxy group is strongly electron-donating, opposing the electron-withdrawing bromine at the 3-position. This creates a polarized electronic environment compared to the target compound, where the methylsulfanyl group provides weaker resonance effects. The chloro substituent at the β-position further enhances electrophilicity, making this compound more reactive in nucleophilic additions .
  • Key Difference : Methoxy vs. methylsulfanyl groups alter electronic density and reaction pathways.

• 2-(Dimethyl(oxo)-λ⁶-sulfanylidene)-1-(4-methoxyphenyl)ethan-1-one (1e) :

  • The sulfoximine group (-S(O)=N-) introduces strong electron-withdrawing and hydrogen-bonding capabilities, unlike the neutral methylsulfanyl group. This compound exhibits higher polarity and acidity at the α-carbon, favoring catalytic applications in asymmetric synthesis .

Structural and Steric Comparisons

• Adamantyl Derivatives (e.g., 1-(Adamantan-1-yl)-2-[(pyridin-2-ylmethyl)sulfinyl]ethan-1-one) :

  • The bulky adamantyl group imposes significant steric hindrance, reducing accessibility to the ketone moiety. In contrast, the 3-bromophenyl group in the target compound offers moderate steric bulk, enabling easier functionalization .
  • Key Difference : Steric effects influence catalytic and binding properties in drug design.

• 1-(4-Bromophenyl)-3-(naphthalen-2-yl)prop-2-en-1-one :

  • The α,β-unsaturated ketone system (chalcone) allows conjugation across the molecule, enhancing UV absorption and π-π stacking. The target compound lacks this extended conjugation, resulting in distinct spectroscopic profiles .

Data Tables

Table 1: Comparative Physicochemical Properties

Compound Name	Molecular Formula	Melting Point (°C)	Key Substituents	Reactivity Notes
Target Compound	C₉H₉BrOS	Not reported	3-Br, β-SMe	Moderate electrophilicity
1-(3-Bromo-4-methoxyphenyl)-2-chloroethan-1-one	C₉H₈BrClO₂	Not reported	3-Br, 4-OMe, β-Cl	High electrophilicity
2-(Dimethyl(oxo)-λ⁶-sulfanylidene)-1-(4-methoxyphenyl)ethan-1-one	C₁₁H₁₃NO₂S	Not reported	4-OMe, β-S(O)=N(CH₃)₂	Strong hydrogen-bonding ability
1-(Adamantan-1-yl)-2-[(pyridin-2-ylmethyl)sulfinyl]ethan-1-one	C₁₉H₂₃NO₂S	Not reported	Adamantyl, β-S(O)CH₂Py	Steric hindrance dominates

Biological Activity

1-(3-Bromophenyl)-2-(methylsulfanyl)ethan-1-one is an organic compound that has attracted attention in medicinal chemistry due to its diverse biological activities. This compound features a brominated phenyl group and a methylsulfanyl moiety, which contribute to its reactivity and interaction with various biological targets. The following sections will explore the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C10H11BrOS
• Molecular Weight : 273.16 g/mol
• Structure : The compound consists of a bromophenyl group attached to a ketone with a methylsulfanyl substituent.

The biological activity of 1-(3-Bromophenyl)-2-(methylsulfanyl)ethan-1-one can be attributed to several mechanisms:

• Enzyme Inhibition : The bromophenyl group enhances the compound's ability to interact with enzymes, potentially inhibiting their activity. This interaction can modulate various biochemical pathways, leading to therapeutic effects.
• Receptor Modulation : The methylsulfanyl group may facilitate hydrogen bonding with receptor sites, altering receptor activity and influencing cellular signaling pathways.
• Antioxidant Activity : Similar compounds have demonstrated antioxidant properties, suggesting that this compound may also scavenge free radicals, contributing to its overall biological profile.

Anticancer Activity

Research indicates that 1-(3-Bromophenyl)-2-(methylsulfanyl)ethan-1-one exhibits significant anticancer properties.

• Cell Line Studies : In vitro studies have shown that this compound inhibits the proliferation of various cancer cell lines, including HeLa (cervical cancer), A549 (lung cancer), and HCT-116 (colon cancer).
• Mechanism of Action : The compound is believed to induce apoptosis in cancer cells through the activation of reactive oxygen species (ROS) and modulation of key signaling pathways such as PI3K/Akt and MAPK .

Cell Line	IC50 (µM)	Mechanism of Action
HeLa	12.5	Induces apoptosis via ROS production
A549	15.3	Inhibits proliferation and induces apoptosis
HCT-116	10.7	Modulates β1-integrin/FAK signaling

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties:

• In Vitro Testing : Studies have shown that 1-(3-Bromophenyl)-2-(methylsulfanyl)ethan-1-one exhibits antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.
• Mechanism : The presence of the bromine atom enhances the compound's interaction with microbial cell membranes, leading to cell lysis and death.

Case Studies

Several studies highlight the potential applications of 1-(3-Bromophenyl)-2-(methylsulfanyl)ethan-1-one in drug development:

• Anticancer Research : A study evaluated the effects of this compound on human cervical carcinoma cells (HeLa). Results indicated that treatment led to significant cell death through mitochondrial apoptosis pathways, with increased ROS levels observed post-treatment .
• Antimicrobial Efficacy : Another investigation assessed the antimicrobial properties against Gram-positive and Gram-negative bacteria. The findings revealed a dose-dependent inhibition of bacterial growth, supporting its potential as an antimicrobial agent.